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Compound of Interest

Compound Name: Fulvestrant-9-sulfone-d3

Cat. No.: B15598894 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the commercial availability and technical

specifications of Fulvestrant-9-sulfone-d3, a deuterated analog of a metabolite of Fulvestrant.

This guide is intended for researchers in pharmacology, drug metabolism, and bioanalytical

sciences who require a stable isotope-labeled internal standard for the accurate quantification

of Fulvestrant and its metabolites.

Introduction to Fulvestrant and its Metabolites
Fulvestrant is a selective estrogen receptor degrader (SERD) used in the treatment of hormone

receptor (HR)-positive metastatic breast cancer.[1][2] It functions by binding to the estrogen

receptor (ER), inducing a conformational change that leads to the receptor's degradation

through the ubiquitin-proteasome pathway.[1] This dual action of receptor blockade and

degradation effectively inhibits estrogen-mediated signaling pathways that drive the

proliferation of certain breast cancer cells.[1][2] Fulvestrant-9-sulfone is a known metabolite of

Fulvestrant.[3] The deuterated form, Fulvestrant-9-sulfone-d3, serves as an ideal internal

standard for bioanalytical studies due to its similar chemical and physical properties to the

unlabeled analyte, but with a distinct mass, allowing for precise quantification using mass

spectrometry.[4]
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Several commercial suppliers offer Fulvestrant-9-sulfone-d3 for research purposes. The

following table summarizes the product offerings and technical data from various vendors.

Supplier
Catalog
Number

Molecular
Formula

Molecular
Weight (
g/mol )

Purity
Isotopic
Enrichme
nt

CAS
Number
(Unlabele
d)

Simson

Pharma

Limited

F250020
C32H44D3

F5O4S
625.79

Certificate

of Analysis

provided

Not

specified

Not

Available

MedChem

Express

HY-

146485S

C32H44D3

F5O4S
625.79

Not

specified

Not

specified

Not

Available

ESS Chem

Co.
ESS0158

C32H44D3

F5O4S
625.79

99.4% by

HPLC[5]

>98% atom

D[5]

98008-06-

1[5]

Biomol

(distributor

for ESS)

ESS0158
C32H44F5

O4SD3
625.8

Not

specified

Not

specified

98008-06-

1[6]

Acanthus

Research

ACA-

160910-

0004

C32H44D3

F5O4S

Not

specified

Not

specified

Not

specified
98008-06-1

Pharmaffili

ates

PA STI

089294

C32H44D3

F5O4S
625.79

Not

specified

Not

specified

Not

Available

Mechanism of Action of Fulvestrant (Parent
Compound)
The biological activity of Fulvestrant-9-sulfone-d3 is not its primary application; rather, its

utility lies in its use as an analytical standard. The relevant biological pathway is that of its

parent compound, Fulvestrant. Fulvestrant exerts its therapeutic effect by disrupting the

estrogen receptor signaling pathway. The following diagram illustrates this mechanism.
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Mechanism of action of Fulvestrant.
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Experimental Protocols: Use as an Internal Standard
in LC-MS/MS
Fulvestrant-9-sulfone-d3 is primarily used as an internal standard in liquid chromatography-

tandem mass spectrometry (LC-MS/MS) assays for the quantification of Fulvestrant and its

metabolites in biological matrices such as plasma.[7][8] The following provides a generalized

experimental workflow for such an application.

Experimental Workflow
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Workflow for quantification using an internal standard.
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Detailed Methodology
While specific parameters will need to be optimized for individual assays and instrumentation,

the following provides a representative protocol based on published methods.[7][8]

1. Preparation of Stock and Working Solutions:

Prepare a stock solution of Fulvestrant-9-sulfone-d3 in a suitable organic solvent (e.g.,

methanol or acetonitrile) at a concentration of approximately 500 µg/mL.

From the stock solution, prepare a working solution of the internal standard at a

concentration of 100 ng/mL by diluting with the appropriate solvent.[9]

Prepare calibration standards and quality control (QC) samples by spiking known amounts of

a certified reference standard of the unlabeled analyte into blank biological matrix.

2. Sample Preparation:

Thaw frozen biological samples (e.g., rat or human plasma) at room temperature.[9]

To a specific volume of the sample (e.g., 500 µL), add a precise volume of the internal

standard working solution.[8]

Perform protein precipitation and/or liquid-liquid extraction (LLE) or solid-phase extraction

(SPE) to isolate the analyte and internal standard from the matrix components. A common

LLE solvent is methyl tertiary butyl ether (MTBE).[8]

Evaporate the organic extract to dryness under a stream of nitrogen and reconstitute the

residue in the mobile phase.

3. LC-MS/MS Analysis:

Chromatography:

Column: A C18 reversed-phase column is typically used for separation (e.g., Agilent SB-

C18, 2.1 x 50 mm, 3.5 µm).[7]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 9 Tech Support

https://pubmed.ncbi.nlm.nih.gov/32496589/
http://www.orientjchem.org/vol33no3/a-validated-liquid-chromatography-tandem-mass-spectrometric-lc-msms-method-for-the-estimation-of-fulvestrant-in-human-plasma/
https://www.benchchem.com/product/b15598894?utm_src=pdf-body
https://2024.sci-hub.st/8165/4fa83d3c43597af5357c4e48b19fe912/leng2020.pdf
https://2024.sci-hub.st/8165/4fa83d3c43597af5357c4e48b19fe912/leng2020.pdf
http://www.orientjchem.org/vol33no3/a-validated-liquid-chromatography-tandem-mass-spectrometric-lc-msms-method-for-the-estimation-of-fulvestrant-in-human-plasma/
http://www.orientjchem.org/vol33no3/a-validated-liquid-chromatography-tandem-mass-spectrometric-lc-msms-method-for-the-estimation-of-fulvestrant-in-human-plasma/
https://pubmed.ncbi.nlm.nih.gov/32496589/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15598894?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Mobile Phase: An isocratic or gradient elution with a mixture of an aqueous component

(e.g., 0.5% acetic acid) and an organic solvent (e.g., acetonitrile) is common.[8]

Flow Rate: A typical flow rate is around 1.0 mL/min, often with a post-column split.[8]

Mass Spectrometry:

Ionization: Negative ion electrospray ionization (ESI) is often employed.

Detection: The mass spectrometer is operated in Multiple Reaction Monitoring (MRM)

mode. Specific precursor-to-product ion transitions are monitored for both the analyte

(Fulvestrant) and the internal standard (Fulvestrant-9-sulfone-d3).

Fulvestrant: m/z 605.5 → 427.5[7]

Fulvestrant-d3: m/z 608.5 → 430.5[7]

4. Data Analysis:

Integrate the peak areas of the analyte and the internal standard.

Calculate the ratio of the analyte peak area to the internal standard peak area.

Construct a calibration curve by plotting the peak area ratios of the calibration standards

against their known concentrations.

Determine the concentration of the analyte in the unknown samples by interpolating their

peak area ratios from the calibration curve.

Conclusion
Fulvestrant-9-sulfone-d3 is a critical tool for researchers requiring accurate and precise

quantification of Fulvestrant and its metabolites in preclinical and clinical studies. This guide

provides a summary of commercially available sources and a foundational understanding of its

application as an internal standard in LC-MS/MS methodologies. Researchers should consult

the certificates of analysis provided by the suppliers for detailed information on purity and

isotopic enrichment and should develop and validate their analytical methods according to

established guidelines.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 9 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b15598894?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15598894?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

